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Compound of Interest

Compound Name: 4-Hydroxyphenethyl acrylate

Cat. No.: B15222305 Get Quote

A Spectroscopic Showdown: 4-
Hydroxyphenethyl Acrylate vs. Its Precursors
A detailed comparative analysis of the spectroscopic characteristics of 4-Hydroxyphenethyl
acrylate and its synthetic precursors, 4-hydroxyphenethyl alcohol and acryloyl chloride, is

presented for researchers, scientists, and drug development professionals. This guide provides

a side-by-side look at their nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data, supported by detailed experimental protocols and visual diagrams to

elucidate the synthetic pathway.

The synthesis of 4-Hydroxyphenethyl acrylate, a valuable monomer in the development of

functional polymers for biomedical and pharmaceutical applications, from 4-hydroxyphenethyl

alcohol and acryloyl chloride brings about distinct changes in the molecular structure. These

transformations are readily observable through various spectroscopic techniques, providing a

clear fingerprint of the final product and confirming the successful esterification reaction.

Spectroscopic Data Comparison
The key spectroscopic data for 4-Hydroxyphenethyl acrylate and its precursors are

summarized in the tables below, offering a quantitative comparison of their characteristic

signals.

Table 1: ¹H NMR Spectroscopic Data (ppm)
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Compo
und

Ar-H -CH₂-O- -CH₂-Ar
=CH₂
(cis)

=CH₂
(trans)

=CH-
-OH
(phenoli
c)

4-

Hydroxyp

henethyl

Alcohol

6.7-7.1

(m, 4H)

3.75 (t,

2H)

2.75 (t,

2H)
- - -

8.5-9.5

(br s, 1H)

Acryloyl

Chloride
- - -

6.15 (d,

1H)

6.45 (d,

1H)

6.00 (dd,

1H)
-

4-

Hydroxyp

henethyl

Acrylate

6.7-7.1

(m, 4H)

4.30 (t,

2H)

2.90 (t,

2H)

5.90 (dd,

1H)

6.40 (dd,

1H)

6.15 (dd,

1H)

9.0-10.0

(br s, 1H)

Table 2: ¹³C NMR Spectroscopic Data (ppm)

Compo
und

C=O
Ar-C
(quat.)

Ar-CH =CH₂ =CH- -CH₂-O- -CH₂-Ar

4-

Hydroxyp

henethyl

Alcohol

-
155.0,

130.0

130.0,

115.5
- - 63.0 38.0

Acryloyl

Chloride
166.0 - - 132.0 130.0 - -

4-

Hydroxyp

henethyl

Acrylate

165.5
155.5,

130.5

130.0,

115.5
128.5 131.5 64.0 34.5

Table 3: IR Spectroscopic Data (cm⁻¹)
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Compound
O-H Stretch
(phenolic)

C=O
Stretch

C=C Stretch
(alkene)

C-O Stretch
(ester)

C-O Stretch
(alcohol)

4-

Hydroxyphen

ethyl Alcohol

3200-3500

(broad)
- - - 1050

Acryloyl

Chloride
- 1750-1780 1620-1640 - -

4-

Hydroxyphen

ethyl Acrylate

3200-3500

(broad)
1720-1740 1630-1650 1180-1250 -

Table 4: Mass Spectrometry Data (m/z)

Compound Molecular Ion [M]⁺ Key Fragments

4-Hydroxyphenethyl Alcohol 138.06
107 (loss of CH₂OH), 77

(phenyl group)

Acryloyl Chloride
90.00 (with ³⁵Cl), 92.00 (with

³⁷Cl)
55 (loss of Cl), 27 (vinyl group)

4-Hydroxyphenethyl Acrylate 192.08

138 (loss of acrylate), 107

(hydroxyphenethyl fragment),

55 (acrylate fragment)

Synthetic Pathway
The synthesis of 4-Hydroxyphenethyl acrylate from its precursors is a straightforward

esterification reaction. The logical workflow of this synthesis is depicted in the following

diagram.
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4-Hydroxyphenethyl Alcohol

Acryloyl Chloride

4-Hydroxyphenethyl Acrylate+ Triethylamine, CH₂Cl₂

Click to download full resolution via product page

Caption: Synthetic route to 4-Hydroxyphenethyl acrylate.

Experimental Protocols
Synthesis of 4-Hydroxyphenethyl Acrylate:

A solution of 4-hydroxyphenethyl alcohol (1.0 eq) and triethylamine (1.2 eq) in dichloromethane

(CH₂Cl₂) is cooled to 0 °C in an ice bath. To this stirred solution, acryloyl chloride (1.1 eq) is

added dropwise over a period of 30 minutes, ensuring the temperature remains below 5 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature and

stirred for an additional 4 hours. The reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is washed sequentially with 1 M HCl, saturated NaHCO₃

solution, and brine. The organic layer is then dried over anhydrous MgSO₄, filtered, and the

solvent is removed under reduced pressure. The crude product is purified by column

chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-
Hydroxyphenethyl acrylate as a clear oil.

Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a 400 MHz spectrometer. Samples are dissolved in deuterated chloroform (CDCl₃) with

tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR)

spectrometer. A thin film of the sample is placed on a NaCl plate for analysis.
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Mass Spectrometry (MS): Mass spectra are acquired using an electrospray ionization (ESI)

mass spectrometer in positive ion mode.

This comprehensive guide provides the necessary spectroscopic data and experimental

context for researchers working with 4-Hydroxyphenethyl acrylate and its precursors,

facilitating its synthesis, characterization, and application in various fields of scientific research

and development.

To cite this document: BenchChem. [Spectroscopic comparison of 4-Hydroxyphenethyl
acrylate and its precursors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15222305#spectroscopic-comparison-of-4-
hydroxyphenethyl-acrylate-and-its-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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